1-(2-chloro-6-fluorobenzyl)-N-(4-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-N-(4-ethoxyphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H18ClFN2O3/c1-2-28-15-10-8-14(9-11-15)24-20(26)16-5-4-12-25(21(16)27)13-17-18(22)6-3-7-19(17)23/h3-12H,2,13H2,1H3,(H,24,26)
• InChI Key: WPZGWXJSWOOZRT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=C(C=CC=C3Cl)F
• Molecular Formula: C21H18ClFN2O3
• Molecular Weight: 400.8 g/mol

Description

The compound “1-(2-chloro-6-fluorobenzyl)-N-(4-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide” has a molecular formula of C21H18ClFN2O3. It has an average mass of 400.831 Da and a monoisotopic mass of 400.098999 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are largely determined by its molecular structure. It has a molecular formula of C21H18ClFN2O3 and an average mass of 400.831 Da. Other properties such as melting point, boiling point, and solubility are not provided in the available resources.

Scientific Research Applications

Medicinal Chemistry Applications

• Antibacterial Agents : Compounds structurally related to the queried chemical have been synthesized and evaluated for their antibacterial activity. For instance, pyridonecarboxylic acids and their derivatives demonstrate significant in vitro and in vivo antibacterial properties, suggesting potential applications in developing new antibacterial drugs (Egawa et al., 1984).
• HIV Integrase Inhibitors : Research into dihydroxypyrimidine-4-carboxamides has highlighted their potent inhibition of HIV-1 integrase, an enzyme crucial for the viral replication of HIV. These studies underscore the therapeutic potential of such compounds in AIDS treatment (Pace et al., 2007).

Polymer Science and Material Engineering Applications

• Synthesis of Polyamides : Studies on the synthesis of ortho-linked polyamides based on bis(ether-carboxylic acid) derivatives showcase applications in creating new polymeric materials with high thermal stability and solubility in polar solvents, indicating potential utility in various industrial applications (Hsiao et al., 2000).

Antimicrobial Activity

• Semicarbazone Derivatives : The synthesis and evaluation of N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives have demonstrated good antibacterial and moderate antifungal activities, pointing towards their potential application in developing new antimicrobial agents (Ahsan et al., 2016).

Oncology Applications

• Selective Met Kinase Inhibitors : Compounds related to the query have been identified as selective inhibitors of the Met kinase superfamily, showing promising results in tumor stasis in preclinical models. This suggests potential applications in cancer therapy (Schroeder et al., 2009).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. As with all chemicals, it should be handled with appropriate safety precautions.